1-(2-Fluorophenyl)-4-[4-(4-methylphenyl)phenyl]sulfonylpiperazine

• IUPAC Name: 1-(2-fluorophenyl)-4-[4-(4-methylphenyl)phenyl]sulfonylpiperazine
• InChI: InChI=1S/C23H23FN2O2S/c1-18-6-8-19(9-7-18)20-10-12-21(13-11-20)29(27,28)26-16-14-25(15-17-26)23-5-3-2-4-22(23)24/h2-13H,14-17H2,1H3
• InChI Key: UERSPXLHKALVJU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CC=C(C=C2)S(=O)(=O)N3CCN(CC3)C4=CC=CC=C4F
• Molecular Formula: C23H23FN2O2S
• Molecular Weight: 410.5 g/mol
• CAS No.: 670272-39-6

Description

1-(2-Fluorophenyl)-4-[4-(4-methylphenyl)phenyl]sulfonylpiperazine is a useful research compound. Its molecular formula is C23H23FN2O2S and its molecular weight is 410.51. The purity is usually 95%.
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Scientific Research Applications

Corrosion Inhibition

• Inhibitive Effect on Corrosion of Mild Steel : A study on a similar compound, 1-[(4-methylphenyl)Sulfonyl]-4–pyridine-2-ylpiperazine (MSPP), demonstrated its efficiency in inhibiting the corrosion of mild steel in HCl medium. This inhibition increases with concentration and forms a protective layer on the steel surface (Sumathi et al., 2016).

Medical Research

• Development of Adenosine A2B Receptor Antagonists : A study involving the synthesis of sulfonamides using a similar compound led to the creation of potent adenosine A2B receptor antagonists, which are significant in medical research (Yan et al., 2006).
• Potassium-Competitive Acid Blocker Research : Research on TAK-438, a compound with a similar structure, showed significant antisecretory activity, which is relevant for the treatment of acid-related diseases (Hori et al., 2011).

Material Science

• Fluorescent Molecular Probes : The development of fluorescent solvatochromic dyes using related compounds for biological studies demonstrates the utility in material science (Diwu et al., 1997).
• Polymer Electrolytes Synthesis : Synthesizing guanidinium-functionalized poly(arylene ether sulfone) anion exchange polymer electrolytes via activated fluorophenyl-amine reaction highlights its application in polymer science (Kim et al., 2011).

Cancer Research

• Cytotoxic Activities Against Cancer Cell Lines : A study on benzhydrylpiperazine derivatives, which are structurally related, showed cytotoxic activities against various cancer cell lines (Gurdal et al., 2013).

Antibacterial Research

• Antibacterial Activities Against Rice Bacterial Leaf Blight : Sulfone derivatives containing 1,3,4-oxadiazole moieties, related to the compound , demonstrated effective antibacterial activities against rice bacterial leaf blight (Shi et al., 2015).